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Compound of Interest

Compound Name: 3-Oxo0-3-phenylpropanoic acid

Cat. No.: B1214576

Essential Safety and Handling Guide for 3-Oxo-
3-phenylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Oxo0-3-phenylpropanoic acid (CAS No. 614-20-0). Adherence to
these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

3-0Ox0-3-phenylpropanoic acid is classified as an irritant. Based on data for the closely
related compound, 2-Oxo-3-phenylpropanoic acid, it is expected to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Therefore, stringent use of appropriate
Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Nitrile or butyl rubber gloves

are recommended for handling
Hand Protection Chemical-resistant gloves acids and ketones. Ensure

gloves are inspected for

integrity before each use.

Use tightly sealed safety
goggles. A face shield should

Eye and Face Protection Safety goggles and face shield  be worn in addition to goggles
when there is a risk of

splashing.

A full-length laboratory coat
Skin and Body Protection Laboratory coat must be worn and kept
fastened.

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

Respiratory Protection Respirator and acid gases if working
outside of a certified chemical
fume hood or if dust is

generated.

Safe Handling and Operational Plan

A systematic approach to handling 3-Oxo-3-phenylpropanoic acid is essential to minimize
exposure and prevent accidents.

Operational Workflow:
e Preparation:
o Ensure a certified chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents before handling the compound.
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o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

e Handling:

o All weighing and transferring of the solid compound must be conducted within a chemical
fume hood to avoid inhalation of any dust.

o Avoid direct contact with skin, eyes, and clothing.[1]
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
Recommended storage is at 2-8°C in a refrigerator.[2]

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 3-Oxo-3-phenylpropanoic acid and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Disposal Procedures:

o Waste Chemical: Dispose of unused or waste 3-Oxo-3-phenylpropanoic acid as hazardous
chemical waste. It must be placed in a clearly labeled, sealed container.

o Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and any other
materials that have come into contact with the chemical should be collected in a designated
hazardous waste container.

» Regulatory Compliance: All waste must be disposed of through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations. Do not dispose of this chemical down the drain.

Physical and Chemical Properties
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A summary of the key quantitative data for 3-Oxo-3-phenylpropanoic acid is provided below.

Property Value

CAS Number 614-20-0

Molecular Formula CoHsOs3

Molecular Weight 164.16 g/mol [2][3][4]
Melting Point 98-100 °C

Boiling Point 349.1 °C at 760 mmHg
Density 1.242 g/cm3

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 3-Oxo-3-
phenylpropanoic acid.
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Caption: Workflow for Safe Handling of 3-Oxo-3-phenylpropanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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